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Compound of Interest

Compound Name: TI17

Cat. No.: B337695 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of TI17, a

titanium alloy composed of aluminum, tin, zirconium, molybdenum, and chromium. While the

solid form of TI17 is relatively inert, the fine powder presents significant fire, explosion, and

inhalation hazards that necessitate strict adherence to the following protocols. This guidance is

intended to be a primary resource for laboratory safety and chemical handling, ensuring the

well-being of all personnel.

Quantitative Safety Data
The following table summarizes the occupational exposure limits for the constituent metals of

TI17 alloy powder. These values are critical for assessing workplace safety and implementing

appropriate engineering controls and personal protective equipment.
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Component
OSHA PEL (TWA 8-
hour)

ACGIH TLV (TWA 8-
hour)

NIOSH REL (TWA
10-hour)

Titanium

15 mg/m³ (total dust),

5 mg/m³ (respirable

fraction)[1][2]

10 mg/m³[1][2] N/A

Aluminum

15 mg/m³ (total dust),

5 mg/m³ (respirable

fraction)[1]

1 mg/m³ (respirable

fraction)

10 mg/m³ (total dust),

5 mg/m³ (respirable

fraction)

Tin 2 mg/m³[1] 2 mg/m³[1] 2 mg/m³

Zirconium 5 mg/m³[1] 5 mg/m³ (as Zr) 5 mg/m³ (as Zr)

Molybdenum 15 mg/m³ (total dust)
10 mg/m³ (inhalable),

3 mg/m³ (respirable)
N/A

Chromium 1 mg/m³[3] 0.5 mg/m³[1] 0.5 mg/m³

Note: TWA (Time-Weighted Average) is the average exposure over a specified period. PEL

(Permissible Exposure Limit) is a legal limit in the United States. TLV (Threshold Limit Value) is

a guideline from the American Conference of Governmental Industrial Hygienists. REL

(Recommended Exposure Limit) is a guideline from the National Institute for Occupational

Safety and Health.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling TI17 powder to mitigate the risks of inhalation,

skin contact, and fire.

Respiratory Protection: A NIOSH-approved respirator with a P100 filter is required to prevent

inhalation of fine particles.[4] For higher concentrations, a supplied-air respirator may be

necessary.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. A

full-face shield is recommended to protect against flying particles and in the event of a fire.
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Skin Protection: Flame-retardant lab coats and clothing are essential.[5] Leather or other

non-static-generating gloves should be worn to prevent skin contact and dissipate static

electricity.

Footwear: Closed-toe shoes, preferably made of leather or other non-static-generating

materials, are required.

Experimental Protocol: Standard Handling of TI17
Powder
This protocol outlines the essential steps for safely handling TI17 powder in a laboratory

setting.

1. Preparation:

Ensure the work area is clean, dry, and free of ignition sources.
Verify that all equipment is properly grounded to prevent static electricity buildup.
Have a Class D fire extinguisher readily accessible.[1] Do not use water, carbon dioxide, or
other types of extinguishers, as they can react violently with burning titanium.[1]
Don the appropriate PPE as specified above.

2. Handling:

Use non-sparking tools made of materials like bronze, brass, or plastic for all transfers and
manipulations of the powder.
Dispense the minimum amount of powder necessary for the procedure.
Handle the powder in a well-ventilated area, preferably within a certified chemical fume hood
or a glove box with an inert atmosphere.
Avoid creating dust clouds. If powder is spilled, do not brush or sweep it.

3. Spill Cleanup:

In case of a spill, gently cover the powder with dry sand or another approved Class D
extinguishing agent to prevent dispersal.
Carefully scoop the mixture into a labeled, sealed container for hazardous waste disposal.
Clean the area with a HEPA-filtered vacuum designed for combustible dusts. Do not use a
standard vacuum cleaner.
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Operational and Disposal Plans
The following diagrams illustrate the standard operating procedure for handling TI17 powder

and the plan for its disposal.
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Preparation

Handling

Cleanup & Storage

Don PPE

Verify Grounding

Inspect Work Area

Locate Class D Extinguisher

Use Non-Sparking Tools

Dispense Minimum Quantity

Work in Ventilated Area

Avoid Dust Clouds

Clean Work Area

Store Unused Powder

Remove PPE
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Waste Collection

Packaging

Disposal

Collect Unused Powder

Collect Contaminated Materials

Place in Labeled, Sealed Container

Store in Designated Hazardous Waste Area

Contact Certified Hazardous Waste Vendor

Follow Institutional and Regulatory Guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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